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Compound of Interest

Compound Name: G007-LK

Cat. No.: B15586906 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling, use, and

disposal of G007-LK, a potent and selective Tankyrase inhibitor. Adherence to these guidelines

is critical to ensure personal safety and maintain the integrity of your research.

Essential Safety and Handling
G007-LK is a small molecule inhibitor of Tankyrase 1 and 2 (TNKS1/2) and requires careful

handling to prevent exposure. The following personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from dust

particles and splashes.

Hand Protection Nitrile gloves.

Prevents skin contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use a NIOSH-approved

respirator with a dust filter if

handling large quantities or if

there is a risk of aerosolization.

Prevents inhalation of fine

particles.

Handling and Storage
Handling: Handle G007-LK in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure. Avoid creating dust.

Storage: Store G007-LK powder at -20°C in a tightly sealed container. Protect from light and

moisture. Stock solutions in DMSO can be stored at -80°C for up to 2 years or -20°C for up

to 1 year.[1]

Spill and Disposal Plan
Spills: In case of a spill, wear appropriate PPE, cover the spill with an absorbent material,

and collect it in a sealed container for disposal. Avoid generating dust.

Disposal: Dispose of G007-LK and any contaminated materials as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not dispose of down the

drain.

Experimental Protocols
The following are detailed methodologies for key experiments involving G007-LK.
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Preparation of Stock Solutions
G007-LK is soluble in DMSO.[1] To prepare a stock solution:

Use newly opened, anhydrous DMSO to avoid hygroscopic effects that can impact solubility.

For a 10 mM stock solution, dissolve 5.3 mg of G007-LK (Molecular Weight: 529.96 g/mol )

in 1 mL of DMSO.

Vortex until the compound is fully dissolved.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or

-80°C.

In Vitro Cell-Based Assay: Wnt/β-catenin Signaling
Reporter Assay
This assay measures the effect of G007-LK on the Wnt/β-catenin signaling pathway.

Cell Seeding: Seed HEK293T cells stably expressing a TCF/LEF-luciferase reporter into a

96-well plate at a suitable density.

Compound Treatment: The following day, treat the cells with varying concentrations of G007-
LK or a vehicle control (DMSO).

Wnt Stimulation: Stimulate the Wnt pathway by adding Wnt3a-conditioned media or purified

Wnt3a protein.

Incubation: Incubate the plate for 24 hours at 37°C.

Luciferase Measurement: Measure luciferase activity using a luminometer according to the

manufacturer's protocol.

Mechanism of Action: Wnt/β-catenin Signaling
Pathway
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G007-LK inhibits Tankyrase 1 and 2, which are key regulators of the Wnt/β-catenin signaling

pathway. By inhibiting Tankyrase, G007-LK prevents the PARsylation-dependent ubiquitination

and subsequent degradation of Axin, a crucial component of the β-catenin destruction complex.

This leads to the stabilization of the destruction complex, enhanced phosphorylation and

degradation of β-catenin, and ultimately, the downregulation of Wnt target gene expression.

G007-LK Mechanism in Wnt/β-catenin Signaling
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Click to download full resolution via product page

Caption: G007-LK inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.

Experimental Workflow
A typical workflow for evaluating the in vitro effects of G007-LK is outlined below.
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Caption: General workflow for in vitro evaluation of G007-LK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aacrjournals.org [aacrjournals.org]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling G007-LK]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586906#personal-protective-equipment-for-
handling-g007-lk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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